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Compound of Interest

Compound Name: Fibrinopeptide A

Cat. No.: B549969 Get Quote

For researchers, scientists, and drug development professionals, the accurate measurement of

Fibrinopeptide A (FPA) is a critical indicator of thrombin activity and fibrin formation. This

guide provides an objective comparison of commercially available Fibrinopeptide A ELISA

kits, offering a detailed look at their performance characteristics based on manufacturer-

provided data. This analysis is supplemented with a comprehensive experimental protocol and

visual diagrams to aid in both kit selection and practical application.

Performance Characteristics of Fibrinopeptide A
ELISA Kits
The selection of an appropriate ELISA kit is paramount for obtaining reliable and reproducible

data. Key performance indicators such as assay range, sensitivity, and precision are crucial

considerations. The following table summarizes the quantitative data for several commercially

available FPA ELISA kits. It is important to note that this data is sourced from the

manufacturers' product literature and has not been independently verified.
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Principl
e
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(ng/mL)

Intra-
Assay
Precisio
n (CV%)

Inter-
Assay
Precisio
n (CV%)

Sample
Types

Cusabio

Human

fibrinope

ptide

A,FPA

ELISA Kit

(CSB-

E09178h

)

Sandwic

h ELISA

0.156 -

10
0.039 < 8% < 10%

Serum,

Plasma,

Tissue

Homoge

nates[1]

Novus

Biological

s

Human

Fibrinope

ptide A

ELISA Kit

(NBP3-

06929)

Sandwic

h ELISA

1.56 -

100
0.94

Not

Specified

Not

Specified

Serum,

Plasma,

Cell

supernat

ant

Biomatik

Human

FPA

(Fibrinop

eptide A)

ELISA Kit

(EKF571

45)

Sandwic

h ELISA

0.156 -

10
0.094

Not

Specified

Not

Specified

Serum,

Plasma,

Cell

culture

supernat

ant, Cell

or tissue

lysate,

Other

biological

fluids[2]

antibodie

s-online

Fibrinope

ptide A

(FPA)

ELISA Kit

(ABIN69

66748)

Sandwic

h ELISA

0.156 -

10
0.156

Not

Specified

Not

Specified

Plasma,

Serum,

Tissue

Homoge

nate[3]
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AFG

Scientific

Human

fibrinope

ptide A

(FPA)

Elisa Kit

Sandwic

h ELISA

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Serum,

Plasma,

Tissue

homogen

ates, Cell

Lysates,

Urine,

Saliva[4]

The Role of Fibrinopeptide A in the Coagulation
Cascade
Fibrinopeptide A is a small peptide that is cleaved from the N-terminal end of the fibrinogen

Aα chain by the action of thrombin. The release of FPA is a key step in the conversion of

soluble fibrinogen to insoluble fibrin monomers, which then polymerize to form a stable fibrin

clot. Therefore, the concentration of FPA in circulation is a direct and sensitive marker of in vivo

thrombin activity and the rate of fibrin formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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